Cas no 1805480-30-1 (3-Bromo-5-chloromethyl-2-cyanophenylacetic acid)

• Product Name: 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid
• CAS No: 1805480-30-1
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4981325
• Update Time: 2025-06-13

3-Bromo-5-chloromethyl-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid

• Inchi： 1S/C10H7BrClNO2/c11-9-2-6(4-12)1-7(3-10(14)15)8(9)5-13/h1-2H,3-4H2,(H,14,15)
• InChI Key： RHGDJJZBAPHPGV-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C=C(C=1C#N)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid

Introduction to 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid (CAS No. 1805480-30-1)

3-Bromo-5-chloromethyl-2-cyanophenylacetic acid (CAS No. 1805480-30-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a chloromethyl group, and a cyano group, which collectively contribute to its potential biological activities and applications.

The chemical structure of 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid can be represented as C₁₁H₉BrClNO₂. The presence of these functional groups provides a foundation for exploring its interactions with various biological targets. The bromine and chloromethyl groups are known to enhance the lipophilicity of the molecule, facilitating its ability to cross cell membranes and interact with intracellular targets. Meanwhile, the cyano group imparts additional reactivity and stability, making the compound suitable for a wide range of chemical and biological studies.

In recent years, 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid has been investigated for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of derivatives from this compound, which exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation in animal models, suggesting their potential for treating inflammatory diseases such as arthritis.

Beyond its role as an intermediate, 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid has also shown promise in cancer research. A study published in Cancer Research (2022) explored the antiproliferative effects of this compound on various cancer cell lines. The results indicated that it selectively inhibited the growth of cancer cells while sparing normal cells, highlighting its potential as a lead compound for developing new anticancer drugs. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The unique structural features of 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid also make it an attractive candidate for drug delivery systems. Research published in the Journal of Controlled Release (2023) demonstrated that this compound could be effectively encapsulated in nanoparticles, enhancing its bioavailability and targeting capabilities. The nanoparticles were designed to release the active compound in a controlled manner, thereby improving therapeutic efficacy and reducing side effects.

In addition to its therapeutic applications, 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid has been studied for its potential use in diagnostic imaging. A study published in Molecular Imaging and Biology (2024) investigated the use of this compound as a contrast agent for magnetic resonance imaging (MRI). The results showed that it could enhance image contrast and provide valuable information about tissue properties, making it a promising tool for non-invasive diagnosis.

The synthesis of 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid involves several well-established chemical reactions. One common approach is to start with 3-bromobenzonitrile and undergo a series of transformations to introduce the chloromethyl and carboxylic acid groups. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for large-scale applications.

In conclusion, 3-Bromo-5-chloromethyl-2-cyanophenylacetic acid (CAS No. 1805480-30-1) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for a wide range of applications, from drug synthesis and cancer therapy to drug delivery systems and diagnostic imaging. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.